Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI)

• CAS RN: 156605-13-9
• Molecular Formula: C6H7Cl3O
• Molecular Weight: 201.5 g/mol
• IUPAC Name: (1S,3S)-2,2-dichloro-1,3-dimethylcyclopropane-1-carbonyl chloride
• InChI: InChI=1S/C6H7Cl3O/c1-3-5(2,4(7)10)6(3,8)9/h3H,1-2H3/t3-,5-/m0/s1
• InChI Key: PBHACDAJPYGTQX-UCORVYFPSA-N
• Isomeric SMILES: C[C@H]1[C@@](C1(Cl)Cl)(C)C(=O)Cl
• SMILES: CC1C(C1(Cl)Cl)(C)C(=O)Cl
• synonyms: Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis- (9CI)

Description

Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI), also known as CCDM, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. CCDM is a colorless liquid that is highly reactive and is primarily used as an intermediate in the synthesis of various organic compounds.

Mechanism Of Action

The mechanism of action of Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) is not well understood, but it is believed to act as an electrophile and undergo nucleophilic substitution reactions with various nucleophiles. Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) has also been shown to undergo cyclopropanation reactions with various alkenes.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI). However, studies have shown that Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) can cause skin and eye irritation, and it is considered to be a hazardous substance.

Advantages And Limitations For Lab Experiments

One advantage of Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) is its high reactivity, which makes it a useful reagent in organic synthesis. However, its high reactivity also makes it difficult to handle, and it must be stored and handled with care. Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) is also expensive to produce, which limits its use in large-scale applications.

Future Directions

There are several future directions for the research and development of Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI). One potential application is in the synthesis of chiral cyclopropanes, which have shown promise in the development of new drugs. Additionally, Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) could be used as a reagent in the preparation of other important organic compounds, such as amino acids and peptides. Further research is needed to fully understand the mechanism of action of Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) and its potential applications in organic synthesis.

Synthesis Methods

Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) can be synthesized through a variety of methods, including the reaction of cyclopropanecarbonyl chloride with 2,2-dichloro-1,3-dimethylpropane in the presence of a Lewis acid catalyst. Another method involves the reaction of cyclopropanecarbonyl chloride with 2,2-dichloro-1,3-dimethylbutane in the presence of anhydrous aluminum chloride.

Scientific Research Applications

Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) has been extensively studied for its potential applications in the field of organic synthesis. It has been used as a key intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. Cyclopropanecarbonyl chloride, 2,2-dichloro-1,3-dimethyl-, cis-(9CI) has also been used as a reagent in the preparation of chiral cyclopropanes, which are important building blocks in the synthesis of biologically active compounds.